Cas no 1710765-27-7 ((2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane)

• Product Name: (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane
• CAS No: 1710765-27-7
• MF: C₁₇H₂₅O₂P
• MW: 292.352966070175
• MDL: MFCD09265098
• CID: 5039597
• PubChem ID: 16218308
• Update Time: 2026-02-28

(2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-1-(2-(1,3-dioxolan-2-yl)phenyl)-2,5-diethylphospholane
• (2R,5R)-1-[2-(1,3-DIOXOLAN-2-YL)PHENYL]-2,5-DIETHYLPHOSPHOLANE
• 2-[2-[(2R,5R)-2,5-diethylphospholan-1-yl]phenyl]-1,3-dioxolane
• 1710765-27-7
• MFCD09265098
• CS-0108742
• D83774
• (2R,5R)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane
• (2R,5R)-(+)-1-(2-(1,3-Dioxolan-2-yl)phenyl)-2,5-diethylphospholane, kanata purity
• 2-{2-[(2R,5R)-2,5-Diethyl-1-phospholano]phenyl}1,3-dioxolane
• (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane

• MDL： MFCD09265098
• Inchi： 1S/C17H25O2P/c1-3-13-9-10-14(4-2)20(13)16-8-6-5-7-15(16)17-18-11-12-19-17/h5-8,13-14,17H,3-4,9-12H2,1-2H3
• InChI Key： UKBFKBMQNUOKTD-UHFFFAOYSA-N
• SMILES： P1(C2=CC=CC=C2C2OCCO2)C(CC)CCC1CC

Computed Properties

• Exact Mass: 292.15921703g/mol
• Monoisotopic Mass: 292.15921703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5

Additional information on (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane

Comprehensive Overview of (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane (CAS No. 1710765-27-7)

The compound (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane (CAS No. 1710765-27-7) is a highly specialized chiral phospholane derivative that has garnered significant attention in the field of asymmetric synthesis and catalysis. Its unique structural features, including the 1,3-dioxolane moiety and the diethylphospholane core, make it a valuable building block for the development of enantioselective catalysts. Researchers and pharmaceutical companies are increasingly exploring its potential in the synthesis of optically active compounds, which are critical for the production of chiral drugs and agrochemicals.

One of the most intriguing aspects of (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane is its role in asymmetric hydrogenation reactions. This process is pivotal in the manufacture of enantiomerically pure substances, which are essential for reducing side effects in pharmaceuticals. The compound's ability to act as a ligand in transition metal catalysts has been extensively studied, with promising results in improving reaction efficiency and selectivity. Recent advancements in green chemistry have further highlighted the importance of such catalysts, as they often reduce the need for hazardous reagents and minimize waste generation.

In addition to its catalytic applications, (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane is also being investigated for its potential in material science. Its chiral nature and phosphorus-containing framework make it a candidate for the development of advanced materials with tailored optical and electronic properties. This aligns with the growing demand for smart materials in industries such as electronics, sensors, and renewable energy. The compound's versatility underscores its relevance in cutting-edge research and development.

The synthesis of (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane involves a series of carefully controlled steps to ensure high enantiomeric purity. Key intermediates, such as the 1,3-dioxolane-protected benzaldehyde, are often employed to achieve the desired stereochemistry. Modern techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize the production process, reducing reaction times and improving yields. These innovations are particularly relevant in the context of sustainable chemistry, where efficiency and environmental impact are paramount concerns.

From a commercial perspective, the demand for (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane is expected to rise, driven by its applications in pharmaceutical intermediates and fine chemicals. The compound's CAS No. 1710765-27-7 serves as a unique identifier, facilitating its procurement and regulatory compliance. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. This trend is reflected in the growing number of patents and publications related to its use.

In conclusion, (2R,5R)-1-[2-(1,3-Dioxolan-2-YL)phenyl]-2,5-diethylphospholane (CAS No. 1710765-27-7) represents a fascinating example of how chiral phospholanes can contribute to advancements in catalysis and material science. Its unique properties and broad applicability make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation technologies and sustainable chemical processes.